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Compound of Interest

Compound Name: VEC6

Cat. No.: B1682201

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel chemical compounds like VECG6. This guide
provides immediate and essential safety protocols, operational procedures, and disposal plans
for V.E.C. 6, a VEZF1-DNA interaction inhibitor. Adherence to these guidelines is critical to
minimize risks and ensure a safe research environment.

Chemical and Physical Properties of VEC6

VECSG6, also known as NSC-11435, is a research chemical with the following properties:

Property Value
E)-9-methyl-3-(phenyldiazenyl)-3,9-

UPAC Name ((ji;zabicycl)c;[3.3(>l.ol]no)r/1ane g

Molecular Formula C14H20N4

CAS Number 3431-16-1

Appearance Solid powder

Solubility Soluble in DMSO

Hazard Identification and Safety Precautions
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While a specific Safety Data Sheet (SDS) for VEC6 is not readily available, its chemical
structure as a diazenyl (azo) compound warrants a cautious approach. Azo compounds can be
toxic and potentially explosive under certain conditions. Therefore, it is crucial to handle VEC6
in a controlled laboratory environment.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to protect against potential splashes, inhalation,
and skin contact.

. . Specifications and Best
Protection Type Recommended Equipment .
Practices

Safety glasses with side

shields or chemical splash
o Must conform to EN166 or
goggles. A face shield is

Eye and Face Protection ] OSHA 29 CFR 1910.133
recommended when handling
- ] ) standards.
larger quantities or if there is a

significant splash risk.

) ] Nitrile gloves may offer splash
Chemical-resistant gloves ] )
] protection but are not suitable
(butyl rubber is recommended ]
for prolonged contact with

DMSO.[1] Always change

gloves immediately after any

Skin Protection for DMSO solutions), a fully
buttoned lab coat, and closed-

toe shoes.
suspected contact.

A NIOSH-approved air-

purifying respirator with ] ] ]
] ) Respirator use is especially
organic vapor cartridges , _ _ _
) ) . important if there is a risk of
Respiratory Protection should be used in a well- o ) )
) aerosolization or if working
ventilated area, preferably _
o - ) outside of a fume hood.
within a certified chemical

fume hood.

Experimental Workflow for Safe Handling and Disposal of VEC6
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The following diagram outlines the standard operating procedure for the safe handling and
disposal of VEC6 and its solutions.

VEC6 Handling and Disposal Workflow
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VECG6 Handling and Disposal Workflow
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Operational Plan: Step-by-Step Guidance
e Preparation:

o Before handling VECS6, put on all required PPE as detailed in the table above.

o Ensure the chemical fume hood is functioning correctly.

o Bring the VEC6 container and DMSO to the designated workspace within the fume hood.
e Handling and Use:

o Carefully weigh the required amount of VEC6 powder.

o To prepare a stock solution, slowly add the weighed VECSG6 to the appropriate volume of
DMSO, stirring gently to dissolve.

o Conduct all experimental procedures involving VEC6 or its solutions within the chemical
fume hood to minimize inhalation exposure.

o Spill Management:

o In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite).
o Collect the absorbed material into a sealed container for hazardous waste disposal.
o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan

Proper disposal of VEC6 and associated materials is crucial to prevent environmental
contamination and ensure safety.

e Liquid Waste:

o All solutions containing VECS6, including unused stock solutions and experimental waste,
should be collected in a clearly labeled, sealed, and compatible hazardous waste
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container.[1]

o The label should include "Dimethyl Sulfoxide Waste" and "VEC6 Waste" with approximate
concentrations.[1]

e Solid Waste:

o Any materials that have come into contact with VEC6, such as pipette tips, gloves, and
empty vials, should be collected in a designated and clearly labeled solid hazardous waste
container.[1]

» Storage and Disposal:

o Store all waste containers in a designated, well-ventilated hazardous waste accumulation
area, away from incompatible materials.[1]

o The final disposal of both liquid and solid waste must be conducted through your
institution's Environmental Health & Safety (EH&S) department or a licensed chemical
waste disposal service.[2] Never dispose of VEC6 or its solutions down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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